3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid

• IUPAC Name: 3-methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid
• InChI: InChI=1S/C11H15NO4/c1-6(2)9(11(14)15)12-10(13)8-4-5-16-7(8)3/h4-6,9H,1-3H3,(H,12,13)(H,14,15)
• InChI Key: TWCNEXOCYFSOPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC(C(C)C)C(=O)O
• Molecular Formula: C11H15NO4
• Molecular Weight: 225.24 g/mol

Description

3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid, also known as MFBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of leucine, an essential amino acid that plays a crucial role in protein synthesis and muscle growth. MFBA has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research in various fields.

Mechanism of Action

The mechanism of action of 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid is complex and not fully understood. It is known to act as a substrate for LAT, which converts it to 2-methyl-3-furoyl-CoA, a key intermediate in the metabolism of leucine. 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid has also been shown to affect the activity of other enzymes and signaling pathways, although the specific mechanisms are not yet clear.
Biochemical and Physiological Effects
3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid has been shown to exhibit a range of biochemical and physiological effects. It has been shown to increase protein synthesis in muscle cells, potentially leading to increased muscle growth and repair. 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid has also been shown to affect glucose metabolism and insulin signaling, although the exact mechanisms are not well understood. Additionally, 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid has been shown to affect the activity of various enzymes and signaling pathways, suggesting that it may have a role in regulating cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid is readily available and relatively inexpensive, making it a cost-effective tool for research. However, one of the limitations of using 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid is its complex mechanism of action, which may make it difficult to interpret results and draw conclusions.

Future Directions

There are several potential future directions for research on 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid. One area of interest is its role in muscle growth and repair, particularly in the context of aging and muscle wasting. Additionally, further research is needed to fully understand the mechanisms of action of 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid and its potential applications in regulating cellular processes. Finally, there is potential for the development of novel therapeutic agents based on 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid and its derivatives, although this will require further research and development.

Synthesis Methods

The synthesis of 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid involves several steps, starting with the reaction of 2-methyl-3-furoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-methylglycine methyl ester to produce the desired compound, 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid. The synthesis of 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid has been optimized and improved over the years, resulting in high yields and purity.

Scientific Research Applications

3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid has been studied extensively for its potential applications in scientific research. One of the main areas of interest is its role as a substrate for leucine aminotransferase (LAT), an enzyme that plays a crucial role in the metabolism of leucine. 3-Methyl-2-[(2-methylfuran-3-carbonyl)amino]butanoic acid has been used as a tool to study the kinetics and regulation of LAT, as well as its role in various physiological processes.